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Introduction

The HJC0152 Annexin V Apoptosis Assay is a highly sensitive and specific method for the
detection of apoptosis, or programmed cell death. This assay allows for the differentiation
between healthy, early apoptotic, late apoptotic, and necrotic cells. The detection is based on
the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma
membrane, an early hallmark of apoptosis.[1][2][3] Annexin V, a calcium-dependent
phospholipid-binding protein, has a high affinity for PS and is conjugated to a fluorophore for
detection.[4][5][6] Propidium lodide (PI), a fluorescent nucleic acid intercalating agent, is also
included to identify cells that have lost membrane integrity, a characteristic of late apoptotic and
necrotic cells.[2][7] This combination allows for the quantitative analysis of different cell
populations by flow cytometry or fluorescence microscopy.

Principle of the Assay

In viable cells, phosphatidylserine (PS) is exclusively located on the inner leaflet of the plasma
membrane.[2][4] During the early stages of apoptosis, this membrane asymmetry is lost, and
PS is translocated to the outer leaflet of the plasma membrane.[1][8][9] Annexin V, when in the
presence of Ca?*, binds with high affinity to the exposed PS residues.[5][10] The HIC0152 kit
utilizes a fluorescently labeled Annexin V (e.g., FITC, APC) to identify these early apoptotic
cells.
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Propidium lodide (PI) is a membrane-impermeant dye that can only enter cells with
compromised plasma membranes.[2][7] Therefore, it is excluded from viable and early
apoptotic cells. Late apoptotic and necrotic cells, which have lost membrane integrity, will take
up PI and fluoresce red.[7][11] By using both Annexin V and PI, it is possible to distinguish
between four cell populations:

Annexin V- / Pl-: Live, healthy cells

Annexin V+ / Pl-: Early apoptotic cells

Annexin V+ / Pl+: Late apoptotic or necrotic cells

Annexin V- / Pl+: Necrotic cells (primarily due to mechanical damage)[11]

Signaling Pathway Diagram
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Apoptosis Detection Principle
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Experimental Workflow

Experimental Workflow

1. Induce Apoptosis

(Include Controls)

2. Harvest Cells
(Suspension or Adherent)
3. Wash Cells
(2x with cold PBS)

4. Resuspend in 1X Binding Buffer
(1x10”6 cells/mL)

5. Stain with Annexin V and PI

(15 min, RT, dark)

G. Add 1X Binding Buﬁe)

7. Analyze by Flow Cytometry
(within 1 hour)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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